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Compound of Interest

Compound Name: Gingerglycolipid C

Cat. No.: B14159127 Get Quote

An In-depth Overview of the Chemical Properties, Biological Activities, and Experimental

Considerations for a Promising Natural Product

Introduction
Gingerglycolipid C, a naturally occurring glycolipid isolated from ginger (Zingiber officinale),

has garnered interest within the scientific community for its potential therapeutic applications.

This technical guide provides a comprehensive overview of the current knowledge on

Gingerglycolipid C, focusing on its chemical formula, physicochemical properties, and

reported biological activities, including its anti-tumor and anti-ulcer effects. This document is

intended to serve as a resource for researchers, scientists, and drug development

professionals engaged in the exploration of novel natural products for therapeutic use.

Chemical Identity and Properties
Gingerglycolipid C is classified as a glycosylmonoacylglycerol, a class of lipids where a fatty

acid is esterified to a glycosylated glycerol backbone.[1] Its structure is characterized by a

monounsaturated fatty acyl chain attached to a digalactosylglycerol moiety.

Table 1: Physicochemical Properties of Gingerglycolipid C[1][2]
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Property Value Source

Chemical Formula C₃₃H₆₀O₁₄ PubChem

IUPAC Name

[(2S)-2-hydroxy-3-

[(2R,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

[[(2S,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]oxan-2-

yl]oxypropyl] (Z)-octadec-9-

enoate

PubChem

Average Molecular Weight 680.8 g/mol PubChem

Monoisotopic Molecular

Weight
680.39830658 Da PubChem

CAS Number 35949-86-1 PubChem

Table 2: Spectroscopic Data Summary for Gingerglycolipid C
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Technique Key Features and Observations

Mass Spectrometry (MS)

The molecular ion peak corresponding to the

chemical formula C₃₃H₆₀O₁₄ is a primary

identifier. Fragmentation patterns would likely

show losses of the sugar moieties and the fatty

acid chain.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H-NMR would show characteristic signals for

the glycerol backbone, the sugar protons, the

olefinic protons of the fatty acid, and the long

aliphatic chain. ¹³C-NMR would provide signals

for the carbonyl group of the ester, the carbons

of the glycerol and sugar units, and the carbons

of the fatty acid chain.

Infrared (IR) Spectroscopy

Expected to show strong absorption bands for

hydroxyl (-OH) groups from the sugar and

glycerol moieties, a characteristic ester carbonyl

(C=O) stretch, and C-H stretching vibrations

from the aliphatic chain.

Note: While the structural elucidation of Gingerglycolipid C is based on spectroscopic

methods, publicly accessible raw spectral data is limited. Researchers should anticipate

conducting their own spectroscopic analysis for confirmation.

Biological Activities and Potential Therapeutic
Applications
Preliminary studies have indicated that Gingerglycolipid C possesses promising biological

activities, primarily in the areas of cancer and gastroprotection.

Anti-Tumor Activity
Gingerglycolipid C has been reported to exhibit anti-tumor properties.[3] While the precise

mechanisms of action are not fully elucidated for this specific molecule, the anti-cancer effects

of related compounds from ginger, such as gingerols and shogaols, have been attributed to the
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modulation of several key signaling pathways involved in cancer cell proliferation, survival, and

metastasis.

Potential Signaling Pathways Involved in Anti-Tumor Activity (Hypothesized based on related

compounds):

Apoptosis Induction: May involve the regulation of pro-apoptotic and anti-apoptotic proteins

of the Bcl-2 family, leading to caspase activation and programmed cell death.

Cell Cycle Arrest: Potential to interfere with the progression of the cell cycle in cancer cells,

possibly by modulating the expression of cyclins and cyclin-dependent kinases (CDKs).

Anti-inflammatory Pathways: Inhibition of pro-inflammatory signaling pathways, such as NF-

κB and STAT3, which are often constitutively active in cancer cells and contribute to

tumorigenesis.
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Click to download full resolution via product page

Caption: Hypothesized signaling pathways modulated by Gingerglycolipid C in cancer cells.

Anti-Ulcer Activity
Gingerglycolipid C has also been identified as having anti-ulcer properties.[3] The

gastroprotective effects of ginger and its constituents are thought to be mediated through

multiple mechanisms, including the enhancement of mucosal defense and the reduction of

aggressive factors.

Potential Mechanisms of Gastroprotection:

Cytoprotective Effects: May enhance the secretion of gastric mucus and bicarbonate, which

form a protective barrier against gastric acid and pepsin.

Antioxidant Activity: Could mitigate oxidative stress in the gastric mucosa by scavenging

reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant

enzymes.

Anti-inflammatory Action: Inhibition of inflammatory mediators in the gastric tissue may

contribute to its protective effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14159127#gingerglycolipid-c-chemical-formula-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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